Cas no 501332-28-1 (5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl-)
501332-28-1 structure
Product Name:5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl-
CAS No:501332-28-1
MF:C17H13NO3
MW:279.290024518967
CID:1558656
PubChem ID:71366771
Update Time:2025-04-21
5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl-
- 4-(4-methylbenzoyl)-3-phenyl-2H-1,2-oxazol-5-one
- 4-(4-Methylbenzoyl)-3-phenyl-1,2-oxazol-5(2H)-one
- 501332-28-1
- 4-(4-Methylbenzoyl)-3-phenylisoxazol-5(2H)-one
- DTXSID10790122
-
- Inchi: 1S/C17H13NO3/c1-11-7-9-13(10-8-11)16(19)14-15(18-21-17(14)20)12-5-3-2-4-6-12/h2-10,18H,1H3
- InChI Key: YETDGXAMOCTPNB-UHFFFAOYSA-N
- SMILES: O1C(C(C(C2C=CC(C)=CC=2)=O)=C(C2C=CC=CC=2)N1)=O
Computed Properties
- Exact Mass: 279.08959
- Monoisotopic Mass: 279.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
5(2H)-Isoxazolone, 4-(4-methylbenzoyl)-3-phenyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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